Cas no 344361-97-3 (4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester)

• Product Name: 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester
• CAS No: 344361-97-3
• MF: C₆H₆N₂O₃S
• MW: 186.188439846039
• MDL: MFCD22194791
• CID: 5165773
• Update Time: 2025-06-19

4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-4-oxo-2-thioxo-, methyl ester

• MDL： MFCD22194791
• Inchi： 1S/C6H6N2O3S/c1-11-5(10)3-2-7-6(12)8-4(3)9/h2H,1H3,(H2,7,8,9,12)
• InChI Key： CJYDGJBWZGMCAG-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C(C(OC)=O)C(=O)N1

Additional information on 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester

Introduction to 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester (CAS No. 344361-97-3)

4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester, identified by the chemical formula CAS No. 344361-97-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the thioxopyrimidine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates both oxygen and sulfur atoms in its ring system, which contributes to its unique reactivity and pharmacological properties.

The synthesis and characterization of 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These advancements have not only improved the accessibility of the compound but also opened new avenues for its functionalization and derivatization.

One of the most compelling aspects of 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester is its potential as a pharmacophore in the development of novel therapeutic agents. The thioxopyrimidine scaffold has demonstrated efficacy in multiple pharmacological assays, including antiviral, anti-inflammatory, and anticancer applications. Recent studies have highlighted its role in inhibiting specific enzymes and pathways involved in disease progression, making it a promising candidate for further investigation.

In particular, the compound has been investigated for its antiviral properties. Viruses often rely on host cellular machinery for replication, and thioxopyrimidines can interfere with these processes by targeting viral enzymes or modulating host immune responses. Preliminary research indicates that derivatives of 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester may exhibit inhibitory effects against certain RNA viruses by disrupting their replication cycle. This finding aligns with broader efforts to develop broad-spectrum antiviral agents capable of addressing emerging viral threats.

The anti-inflammatory potential of this compound has also been explored. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Studies suggest that 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. This mechanism offers a novel approach to treating inflammatory conditions without the side effects associated with traditional anti-inflammatory drugs.

Furthermore, the anticancer applications of 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester have attracted significant interest. Cancer cells often exhibit altered metabolic pathways that contribute to their proliferation and survival. Thioxopyrimidines can disrupt these pathways by targeting enzymes such as kinases and transcription factors involved in cancer cell growth. Early preclinical studies have shown promising results in inhibiting tumor growth and inducing apoptosis in various cancer models.

The chemical properties of 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester also make it a valuable intermediate in organic synthesis. Its reactive sites allow for further functionalization through nucleophilic substitution reactions or condensation reactions with other heterocyclic compounds. This versatility enables the creation of libraries of derivatives with tailored biological activities for high-throughput screening.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular modeling studies have helped predict its binding interactions with biological targets at an atomic level. These insights are crucial for designing more effective derivatives with improved pharmacokinetic profiles. Additionally, machine learning algorithms have been employed to identify new synthetic routes based on large datasets of reaction outcomes.

The industrial production of 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester has also seen improvements due to process optimization techniques such as continuous flow chemistry and green chemistry principles. These methods reduce waste generation and energy consumption while maintaining high yields and purity standards. Such sustainable practices are essential for ensuring the long-term viability of pharmaceutical compounds.

Future research directions for 4-Oxo-2-thioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid methyl ester include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The thioxopyrimidine scaffold has shown potential in modulating neurotransmitter systems affected by these conditions. Investigating its interactions with specific proteins involved in neurodegeneration could lead to novel therapeutic strategies.

In conclusion,4-Oxo-2-thioxo-1，2，3，4-tetrahydro-pyrimidine -5-carboxylic acid methyl ester (CAS No. 34 43 6 1 -9 7 -3) is a multifaceted compound with significant promise in pharmaceutical applications. Its unique structural features enable diverse biological activities, making it a valuable scaffold for drug discovery. Ongoing research continues to uncover new therapeutic potentials, paving the way for innovative treatments across multiple disease areas. The combination of synthetic advancements, computational modeling, and sustainable production methods ensures that this compound remains at the forefront of medicinal chemistry innovation.